Cas no 2167970-56-9 (2-bromopropyl oxolane-3-carboxylate)

• Product Name: 2-bromopropyl oxolane-3-carboxylate
• CAS No: 2167970-56-9
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 6065260
• PubChem ID: 165603836
• Update Time: 2025-07-02

2-bromopropyl oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromopropyl oxolane-3-carboxylate
• 2167970-56-9
• EN300-1571161

• Inchi： 1S/C8H13BrO3/c1-6(9)4-12-8(10)7-2-3-11-5-7/h6-7H,2-5H2,1H3
• InChI Key： SZQURYZLRKOJRY-UHFFFAOYSA-N
• SMILES： BrC(C)COC(C1COCC1)=O

Computed Properties

• Exact Mass: 236.00481g/mol
• Monoisotopic Mass: 236.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromopropyl oxolane-3-carboxylate

Introduction to 2-bromopropyl oxolane-3-carboxylate (CAS No. 2167970-56-9)

2-bromopropyl oxolane-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2167970-56-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of oxolane derivatives, which are known for their versatile applications in synthetic chemistry and drug development. The presence of a bromine substituent on the propyl chain and a carboxylate group on the oxolane ring introduces unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-bromopropyl oxolane-3-carboxylate features a cyclopropane-like oxolane ring, which is a strained three-membered heterocycle containing one oxygen atom. This structural motif is particularly interesting because strained rings often exhibit high reactivity, facilitating various chemical transformations. The bromopropyl side chain provides a reactive site for nucleophilic substitution reactions, while the carboxylate group can participate in esterification, amidation, or other functionalization reactions. Such features make this compound a powerful tool in medicinal chemistry and material science.

In recent years, there has been growing interest in oxolane derivatives due to their potential applications in drug discovery. The strained nature of the oxolane ring can influence the electronic properties of adjacent functional groups, making it possible to fine-tune the pharmacological activity of derived compounds. For instance, modifications to the bromopropyl oxolane-3-carboxylate structure have been explored for their ability to enhance binding affinity to biological targets. This has led to several studies focusing on optimizing its derivatives for use as intermediates in the synthesis of novel therapeutic agents.

One notable area of research involves the use of 2-bromopropyl oxolane-3-carboxylate in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is a key strategy in treating diseases such as cancer and inflammation. The bromine substituent on the propyl chain allows for selective modification of peptide bonds or other susceptible sites on the protease active site. Additionally, the carboxylate group can be used to form stable interactions with amino acid residues, improving the overall binding efficacy. Preliminary studies have shown promising results when this compound is incorporated into designed inhibitors.

Another emerging application of 2-bromopropyl oxolane-3-carboxylate is in the field of organic electronics. The unique electronic properties of oxolane derivatives make them suitable candidates for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The strained ring structure enhances charge transport properties, while functional groups like bromine and carboxylate can be tailored to improve device performance. Researchers have demonstrated that derivatives of this compound can serve as effective dopants or hole-transport materials, contributing to more efficient and sustainable electronic technologies.

The synthesis of 2-bromopropyl oxolane-3-carboxylate typically involves multi-step reactions starting from readily available precursors such as propylene oxide and carbon monoxide under controlled conditions. The introduction of the bromine atom is often achieved through halogenation reactions using reagents like N-bromosuccinimide (NBS). The subsequent formation of the carboxylate group can be accomplished via oxidation or hydrolysis methods. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

In conclusion, 2-bromopropyl oxolane-3-carboxylate (CAS No. 2167970-56-9) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features allow for diverse functionalization strategies, making it an invaluable intermediate for drug development and advanced materials. As research continues to uncover new applications, this compound is expected to play an increasingly important role in both academic and industrial settings.